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Compound of Interest

Compound Name: SHP504

Cat. No.: B11929918

Essential Safety and Handling Guide for SHP504

Disclaimer: This document provides guidance on personal protective equipment (PPE) for
handling SHP504 based on general safety protocols for potent chemical compounds and the
available information on SHP2 inhibitors. No specific Safety Data Sheet (SDS) for SHP504 was
found. Therefore, a comprehensive risk assessment should be conducted by qualified
personnel before handling this substance.

This guide is intended for researchers, scientists, and drug development professionals to
provide essential, immediate safety and logistical information for the handling and disposal of
SHP504.

Understanding the Hazard

SHP504 is identified as an allosteric inhibitor of SHP2 (Src homology-2 domain-containing
protein tyrosine phosphatase-2). SHP2 is a key signaling protein involved in various cellular
processes, and its inhibitors are under investigation as potential anti-cancer agents. Due to its
potent biological activity, SHP504 should be handled with caution to minimize exposure.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the recommended PPE for handling SHP504 in a laboratory
setting.
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Body Part

Personal Protective
Equipment

Specifications & Remarks

Hands

Nitrile or Neoprene Gloves
(Double Gloving

Recommended)

Ensure gloves are compatible
with the solvents used to
dissolve SHP504. Check for
any signs of degradation or
perforation before and during
use. Change gloves frequently
and immediately if

contaminated.

Eyes

Safety Glasses with Side
Shields or Goggles

Must be worn at all times in the
laboratory where SHP504 is
handled. Provides protection

against splashes and aerosols.

Face

Face Shield

Recommended to be worn in
addition to safety glasses or
goggles when there is a
significant risk of splashes,
such as during solution
preparation or transfers of

large quantities.

Body

Laboratory Coat

Should be a dedicated,
buttoned lab coat. Consider a
disposable gown for
procedures with a higher risk

of contamination.

Respiratory

Chemical Fume Hood

All handling of solid SHP504
and its concentrated solutions
should be performed in a
certified chemical fume hood to
prevent inhalation of dust or

aerosols.

N95 or higher-rated respirator

May be required for certain

procedures where engineering
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controls are not sufficient to
minimize exposure, such as
during spill cleanup. A risk
assessment should determine
the need for respiratory
protection.

Experimental Workflow for Safe Handling

The following diagram illustrates the procedural steps for safely handling SHP504 in a research
environment.
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Caption: Workflow for the safe handling of SHP504, from preparation to disposal.
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Operational Plan

4.1. Engineering Controls:

o Chemical Fume Hood: Always handle solid SHP504 and prepare solutions within a certified
chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.
4.2. Standard Operating Procedures (SOPS):
» Develop and follow a detailed SOP for all experimental procedures involving SHP504.

e The SOP should include specific instructions on weighing, dissolving, and handling the
compound, as well as emergency procedures.

4.3. Training:

 All personnel handling SHP504 must receive training on the potential hazards, required PPE,
and emergency procedures.

» Training records should be maintained.

Disposal Plan

5.1. Waste Segregation:

 All solid waste contaminated with SHP504 (e.g., gloves, pipette tips, vials) should be
collected in a designated, labeled hazardous waste container.

» Liquid waste containing SHP504 should be collected in a separate, labeled hazardous waste
container.

5.2. Waste Disposal:

» Dispose of all hazardous waste through your institution's environmental health and safety
(EHS) office.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11929918?utm_src=pdf-body
https://www.benchchem.com/product/b11929918?utm_src=pdf-body
https://www.benchchem.com/product/b11929918?utm_src=pdf-body
https://www.benchchem.com/product/b11929918?utm_src=pdf-body
https://www.benchchem.com/product/b11929918?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Do not dispose of SHP504 down the drain or in the regular trash.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

» Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing. Seek medical attention.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection if necessary.
Contain the spill with an inert absorbent material. Collect the absorbed material into a sealed
container for hazardous waste disposal. Decontaminate the spill area. Report the spill to
your EHS office.

By adhering to these guidelines, researchers can minimize their risk of exposure and safely
handle SHP504 in the laboratory. Building a strong foundation of safety and trust is paramount
when working with potent research compounds.

 To cite this document: BenchChem. [Personal protective equipment for handling SHP504].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929918#personal-protective-equipment-for-
handling-shp504]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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